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Compound of Interest

Compound Name: Trichloroacetanilide

Cat. No.: B1614687 Get Quote

For researchers, scientists, and professionals in drug development, the selection of appropriate

reagents is paramount to the success of synthetic and analytical endeavors. This guide

provides an objective comparison of Trichloroacetanilide and Trichloroacetic Anhydride, two

potent reagents with distinctively different applications in the laboratory. The following sections

detail their properties, reactivity, and established experimental protocols, supported by

quantitative data to inform reagent selection.

Physical and Chemical Properties
A fundamental understanding of the physicochemical properties of a reagent is the first step in

its effective application. Trichloroacetic anhydride is a dense, colorless liquid, while 2,2,2-

trichloroacetanilide is a solid. Their properties are summarized below.
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Property 2,2,2-Trichloroacetanilide Trichloroacetic Anhydride

Molecular Formula C₈H₆Cl₃NO C₄Cl₆O₃

Molecular Weight 238.5 g/mol 308.76 g/mol

Appearance Off-white crystalline powder Clear colorless liquid

Melting Point 97.7-99.7 °C Not applicable

Boiling Point 238-240 °C (lit.) 139-141 °C / 60 mmHg (lit.)

Density Not available 1.69 g/mL at 25 °C (lit.)

CAS Number 2563-97-5 4124-31-6

Reactivity and Mechanistic Differences
The primary distinction between Trichloroacetanilide and Trichloroacetic anhydride lies in

their reactivity and, consequently, their principal applications. Trichloroacetic anhydride is a

powerful acylating agent, whereas Trichloroacetanilide is primarily utilized as a chlorinating

agent.

Trichloroacetic Anhydride: A Potent Acylating Agent

Trichloroacetic anhydride is significantly more reactive in nucleophilic acyl substitution

reactions than its non-halogenated counterpart, acetic anhydride.[1] This heightened reactivity

is attributed to the strong electron-withdrawing inductive effect of the three chlorine atoms on

the acetyl group. This effect increases the electrophilicity of the carbonyl carbons, making them

more susceptible to attack by nucleophiles such as alcohols and amines. The trichloroacetate

anion is also a very good leaving group, further facilitating the reaction. The general reactivity

trend for acylating agents is: Acyl Chlorides > Acid Anhydrides > Carboxylic Acids.[2]
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Nucleophilic Acyl Substitution using Trichloroacetic Anhydride

Trichloroacetic Anhydride + Nucleophile (e.g., R-OH)

Tetrahedral Intermediate

Nucleophilic Attack

Acylated Product (Ester) + Trichloroacetic Acid

Elimination of Leaving Group

Chlorination using Trichloroacetanilide

Trichloroacetanilide + Substrate (e.g., Aniline)

N-chloro intermediate

Chlorine Transfer

Chlorinated Product + Acetanilide

Rearrangement/Substitution
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Workflow for Esterification using Trichloroacetic Anhydride

Dissolve Benzyl Alcohol
in DCM

Add Pyridine at 0 °C

Add Trichloroacetic
Anhydride

Stir at Room Temp
(2-4h)

Quench with Sat.
NaHCO₃

Extract with DCM

Wash with Brine,
Dry over MgSO₄

Concentrate and Purify
(Chromatography)

Benzyl Trichloroacetate
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Workflow for Chlorination using Trichloroacetanilide

Dissolve Reactants
in Acetic Acid

Add Catalytic HCl

Stir at Room Temp

Pour into Ice-Water

Filter and Wash
(Water, NaHSO₃ soln)

Recrystallize

Chloroacetanilide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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